Cas no 116530-76-8 (Hexane,3-chloro-3-ethyl-)

• Product Name: Hexane,3-chloro-3-ethyl-
• CAS No: 116530-76-8
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 131262
• PubChem ID: 544026
• Update Time: 2025-04-19

Hexane,3-chloro-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,3-chloro-3-ethyl-
• 3-CHLORO-3-ETHYLHEXANE
• 3-Aethyl-3-chlor-hexan
• 3-ethyl-3-chloro-hexane
• Hexane,3-chloro-3-ethyl
• DTXSID20337683
• GOMWAYCVQYANPT-UHFFFAOYSA-N
• AKOS006275091
• FT-0692107
• 116530-76-8
• SCHEMBL11284644
• 3-chloro-3-ethyl-hexane

• Inchi： 1S/C8H17Cl/c1-4-7-8(9,5-2)6-3/h4-7H2,1-3H3
• InChI Key： GOMWAYCVQYANPT-UHFFFAOYSA-N
• SMILES： ClC(CC)(CC)CCC

Computed Properties

• Exact Mass: 148.10200
• Monoisotopic Mass: 148.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.864
• Boiling Point: 163.9°C at 760 mmHg
• Flash Point: 47.1°C
• Refractive Index: 1.424
• PSA: 0.00000
• LogP: 3.58410